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Compound of Interest

Compound Name: Mal-PEG3-NHS ester

Cat. No.: B608837

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the heterobifunctional crosslinker, Maleimide-
PEG3-N-hydroxysuccinimide ester (Mal-PEG3-NHS ester). It details its chemical properties,
reaction mechanisms, and applications in bioconjugation, with a focus on producing stable and
effective bioconjugates for research and therapeutic development.

Introduction to Mal-PEG3-NHS Ester

Mal-PEG3-NHS ester is a versatile crosslinking reagent widely used in bioconjugation to link
two biomolecules, typically a protein and another molecule such as a drug, peptide, or
oligonucleotide.[1][2] Its structure features three key components: a maleimide group, a short
polyethylene glycol (PEG) spacer, and an N-hydroxysuccinimide (NHS) ester. This combination
of reactive groups and a hydrophilic spacer makes it a valuable tool in the development of
antibody-drug conjugates (ADCSs), targeted drug delivery systems, and various labeled proteins
for diagnostic and research applications.[1][3]

The maleimide group specifically and efficiently reacts with sulfhydryl (thiol) groups, commonly
found in cysteine residues of proteins, to form a stable thioether bond.[4] The NHS ester, on the
other hand, is highly reactive towards primary amines, such as the N-terminus of a protein or
the side chain of lysine residues, forming a stable amide bond. The short, hydrophilic PEG3
spacer, consisting of three ethylene glycol units, enhances the solubility of the crosslinker and
the resulting conjugate in aqueous solutions, and can reduce steric hindrance between the
conjugated molecules.
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Chemical Properties and Structure

The chemical and physical properties of Mal-PEG3-NHS ester are summarized in the table
below. It is crucial to handle this reagent with care, as the NHS ester is moisture-sensitive and
can hydrolyze over time, rendering it inactive.

Property Value Reference(s)
Chemical Formula C17H22N209

Molecular Weight 398.37 g/mol

Purity Typically >95%

Appearance White to off-white solid or liquid

Soluble in organic solvents
Solubility (DMSO, DMF), limited

solubility in aqueous buffers.

-20°C in a dry, dark

Storage Conditions _
environment.

Reaction Mechanism and Experimental Workflow

The bioconjugation process using Mal-PEG3-NHS ester is typically a two-step reaction. First,
the NHS ester reacts with the primary amines on one biomolecule. Subsequently, the
maleimide group of the now-modified biomolecule reacts with the sulfhydryl group on a second
biomolecule.
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Step 1: NHS Ester Reaction with Amine

Mal-PEG3-NHS Ester

pH 7.2-8.5 -
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Protein 1 gl
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pH 6.5-7.5
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Step 2: Maleimide Reaction with Thiol

Protein 2/ Drug P-{ Protein 1-PEG3-Protein 2/Drug
(with Cysteine, -SH) > (Stable Thioether Bond)

NHS Ester Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medkoo.com [medkoo.com]

e 2. Mal-PEG3-NHS ester, CAS 1537892-36-6 | AxisPharm [axispharm.com]
e 3. MAL-PEG3-NHS ester - CD Bioparticles [cd-bioparticles.net]

e 4. Mal-PEG3-NHS ester, 1537892-36-6 | BroadPharm [broadpharm.com]

« To cite this document: BenchChem. [An In-depth Technical Guide to Mal-PEG3-NHS Ester
for Bioconjugation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608837#mal-peg3-nhs-ester-for-bioconjugation-
basics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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